Cas no 51317-25-0 ([1,1'-Biphenyl]aceticacid)
[1,1'-Biphenyl]aceticacid structure
Product Name:[1,1'-Biphenyl]aceticacid
CAS No:51317-25-0
MF:C14H12O2
MW:212.243884086609
CID:368576
Update Time:2024-01-28
[1,1'-Biphenyl]aceticacid Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]aceticacid
- biphenylylacetic acid
- Aceticacid, biphenylyl- (6CI)
- Biphenylacetic acid
-
- Inchi: 1S/C14H12O2/c15-14(16)10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9H,10H2,(H,15,16)
- InChI Key: YWPABLWXCWUIIT-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC1=CC=CC=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 212.08376
- Monoisotopic Mass: 212.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: White crystals
- Density: 1.25
- Melting Point: 147-149℃
- Boiling Point: 195°C 25mm
- Flash Point: 140.4°C
- Refractive Index: 1.599
- PSA: 37.3
- LogP: 2.90310
[1,1'-Biphenyl]aceticacid Security Information
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
[1,1'-Biphenyl]aceticacid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
51317-25-0 ([1,1'-Biphenyl]aceticacid) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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